3-Bromo-1-(2,2,2-trifluoroethyl)pyridin-2(1H)-one

• IUPAC Name: 3-bromo-1-(2,2,2-trifluoroethyl)pyridin-2-one
• InChI: InChI=1S/C7H5BrF3NO/c8-5-2-1-3-12(6(5)13)4-7(9,10)11/h1-3H,4H2
• InChI Key: FYQZWEVUPYIYFD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)C(=C1)Br)CC(F)(F)F
• Molecular Formula: C7H5BrF3NO
• Molecular Weight: 256.02 g/mol

Description

3-Bromo-1-(2,2,2-trifluoroethyl)pyridin-2(1H)-one, also known as 3-BTP, is a synthetic compound with a wide range of applications in scientific research. It is an organofluorine compound with a unique structure and properties, making it useful for many different types of experiments. 3-BTP has been studied in terms of its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Synthesis of Biologically Active Compounds

Intermediate for Synthesis

3-Bromo-1-(2,2,2-trifluoroethyl)pyridin-2(1H)-one serves as a pivotal intermediate in the synthesis of compounds with potential biological activities. Its bromo and trifluoroethyl groups are reactive sites that can undergo further chemical transformations, leading to a variety of structurally diverse molecules. For instance, it can be used in the synthesis of heterocyclic compounds that are core structures in many pharmaceutical agents. These processes often involve cross-coupling reactions, where the bromo group acts as a leaving group, facilitating the introduction of other functional groups or molecular fragments (Linxiao Wang et al., 2016).

Chemical Properties and Reactions

Spectroscopic Characterization

The compound's spectroscopic properties, such as FT-IR and NMR, are crucial for understanding its chemical behavior and for confirming its structure during synthesis. These spectroscopic methods provide insights into the molecule's electronic structure and its interactions with other molecules, which are essential for designing reactions and predicting the properties of the synthesized compounds (H. Vural & M. Kara, 2017).

Catalytic Applications

The compound can also play a role in catalytic systems, particularly in copper-mediated oxidative coupling reactions. Its structure may allow for the development of novel catalytic processes that facilitate the synthesis of complex molecules, including imidazo[1,2-a]pyridines, through oxidative coupling under mild conditions. This showcases the compound's utility in synthetic chemistry, providing access to a broad range of heterocyclic compounds that are of interest in pharmaceutical and material science research (Xiaoqiang Zhou et al., 2016).